Cas no 1214378-23-0 (5-Chloro-3'-fluoro-2-methylbiphenyl)

• Product Name: 5-Chloro-3'-fluoro-2-methylbiphenyl
• CAS No: 1214378-23-0
• MF: C₁₃H₁₀ClF
• MW: 220.669906139374
• CID: 4790873
• Update Time: 2025-09-20

5-Chloro-3'-fluoro-2-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3'-fluoro-2-methylbiphenyl
• 5-Chloro-3'-fluoro-2-methylbiphenyl

• Inchi： 1S/C13H10ClF/c1-9-5-6-11(14)8-13(9)10-3-2-4-12(15)7-10/h2-8H,1H3
• InChI Key： BNGYYDOOCRQWEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 5-Chloro-3'-fluoro-2-methylbiphenyl

Introduction to 5-Chloro-3'-fluoro-2-methylbiphenyl (CAS No. 1214378-23-0)

5-Chloro-3'-fluoro-2-methylbiphenyl, identified by the chemical compound code CAS No. 1214378-23-0, is a biphenyl derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural motifs, presents a promising platform for the development of novel bioactive molecules. The presence of both chloro and fluoro substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for further investigation.

The biphenyl core is a well-documented scaffold in medicinal chemistry, known for its versatility in interacting with biological targets. The introduction of a methyl group at the 2-position and a chloro group at the 5-position, along with a fluoro substituent at the 3'-position, creates a molecule with potential applications in multiple therapeutic areas. Recent studies have highlighted the importance of fluorine-containing compounds in drug design due to their ability to enhance metabolic stability and binding affinity.

In the context of contemporary research, 5-Chloro-3'-fluoro-2-methylbiphenyl has been explored for its potential role in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The structural features of this compound suggest that it may be capable of modulating kinase activity by binding to specific pockets on the enzyme's surface. This hypothesis is supported by computational studies that have modeled the interaction between 5-Chloro-3'-fluoro-2-methylbiphenyl and representative kinase targets.

Furthermore, the fluoro substituent in 5-Chloro-3'-fluoro-2-methylbiphenyl has been shown to influence the pharmacokinetic properties of molecules. Fluorine atoms can increase lipophilicity and reduce metabolic degradation, thereby potentially extending the half-life of drugs. This characteristic makes it an attractive moiety for drug developers seeking to optimize bioavailability. The chloro group, on the other hand, can serve as a handle for further functionalization through cross-coupling reactions, allowing for the synthesis of more complex derivatives.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 5-Chloro-3'-fluoro-2-methylbiphenyl, making it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the biphenyl core. These methods not only provide high yields but also allow for precise control over regioselectivity, which is crucial for achieving the desired substitution pattern.

The agrochemical industry has also shown interest in biphenyl derivatives like 5-Chloro-3'-fluoro-2-methylbiphenyl due to their potential as intermediates in pesticide formulations. The structural complexity of this compound suggests that it may exhibit herbicidal or insecticidal properties. While specific applications are still under investigation, preliminary studies indicate that derivatives of this nature could offer novel solutions to pest management challenges.

In conclusion, 5-Chloro-3'-fluoro-2-methylbiphenyl (CAS No. 1214378-23-0) represents a significant compound in pharmaceutical and agrochemical research. Its unique structural features and potential biological activities make it a promising candidate for further development. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an important role in advancing our understanding of bioactive molecules and their applications.